Cas no 1260589-87-4 ((R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate)

• Product Name: (R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate
• CAS No: 1260589-87-4
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 1023878
• PubChem ID: 70700470
• Update Time: 2025-06-08

(R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate
• tert-butyl (2R)-2-(chloromethyl)morpholine-4-carboxylate
• DTXSID70743295
• 1260589-87-4
• (R)-tert-Butyl2-(chloromethyl)morpholine-4-carboxylate
• tert-butyl (R)-2-(chloromethyl)morpholine-4-carboxylate
• DB-336283
• CS-0443404
• AKOS016003995

• MDL： MFCD13189484
• Inchi： 1S/C10H18ClNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： LKTUWBGNUYXETD-QMMMGPOBSA-N
• SMILES： ClC[C@H]1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate

Introduction to (R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate (CAS No. 1260589-87-4)

(R)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate, with the CAS number 1260589-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a chloromethyl moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The morpholine core of (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate contributes to its ability to interact with biological targets in complex ways. Morpholine derivatives have been widely studied for their roles as intermediates in the synthesis of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The chiral nature of the (R) configuration at the morpholine ring further enhances its specificity, which is crucial for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing novel morpholine-based compounds with enhanced pharmacological profiles. One notable area of investigation has been the use of such derivatives as protease inhibitors, which are essential in treating conditions like HIV/AIDS and cancer. The chloromethyl group in (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate serves as a versatile handle for further functionalization, allowing chemists to design molecules with tailored biological activities.

The synthesis of (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate involves sophisticated organic transformations that highlight the compound's synthetic utility. The tert-butyl group provides steric hindrance, which can be exploited to control reaction outcomes and improve selectivity. This characteristic is particularly valuable in multi-step syntheses where regioselectivity and stereoselectivity are paramount. Additionally, the morpholine ring's ability to form hydrogen bonds with biological targets makes it an attractive scaffold for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of morpholine derivatives with high precision. These studies have revealed that compounds like (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate can interact with enzymes and receptors in ways that warrant further exploration. For instance, computational modeling has suggested that this compound may inhibit certain proteases by mimicking natural substrates or by occupying specific binding pockets within the enzyme active site.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in morpholine-based drug discovery programs. Companies are particularly interested in developing small-molecule inhibitors that can modulate disease-related pathways without causing significant off-target effects. The unique structural features of (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate make it a promising candidate for such efforts.

In addition to its potential as an inhibitor, (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate has shown promise as a building block for more complex molecules. Its reactive sites can be selectively modified through various chemical reactions, such as nucleophilic substitution or condensation reactions, allowing for the creation of diverse libraries of derivatives. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques.

The use of HTS has revolutionized drug discovery by enabling researchers to rapidly test thousands of compounds for their ability to interact with biological targets. (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate has been incorporated into several HTS campaigns aimed at identifying novel drug candidates. Preliminary results from these campaigns have highlighted its potential as a lead compound or intermediate in the development of new therapeutics.

One area where this compound has shown particular promise is in the treatment of neurodegenerative diseases. Morpholine derivatives have been investigated for their ability to cross the blood-brain barrier and exert therapeutic effects on brain tissues. The tert-butyl group enhances lipophilicity, which is beneficial for achieving adequate brain penetration, while the chiral center ensures enantiopurity, minimizing unwanted side effects.

The chemical stability of (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate under various conditions is another important consideration in its application as a pharmaceutical intermediate. Studies have demonstrated that this compound remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is crucial for optimizing synthetic routes and ensuring consistent quality in pharmaceutical manufacturing.

In conclusion, (R)-tert-butyl 2-(chloromethyl)morpholine-4-carboxylate (CAS No. 1260589-87-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing drugs targeting various diseases, particularly those involving protease inhibition and neurodegeneration. As computational chemistry and HTS continue to advance, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutics.